![molecular formula C20H17NO5 B6528123 N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide CAS No. 946384-98-1](/img/structure/B6528123.png)
N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide
Overview
Description
N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide, also known as NC-4-7MOCB, is a synthetic compound that has recently been studied for its potential applications in scientific research. It is a derivative of chromen-3-yloxybenzamide, a compound which is known to possess anti-inflammatory, anti-cancer, and anti-microbial properties. NC-4-7MOCB has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and inflammation. Additionally, this compound has been studied for its ability to act as a protective agent against environmental toxins.
Mechanism of Action
The exact mechanism of action of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in inflammation, cancer, and other diseases. Additionally, it is believed to act as an antioxidant, protecting cells from oxidative damage caused by environmental toxins.
Biochemical and Physiological Effects
N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been studied for its potential effects on biochemical and physiological processes. In studies, it has been found to inhibit the activity of certain enzymes and proteins involved in inflammation, cancer, and other diseases. Additionally, it has been found to act as an antioxidant, protecting cells from oxidative damage caused by environmental toxins.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable at room temperature. Additionally, it has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. However, there are some limitations to its use in laboratory experiments. It is a relatively new compound, and its exact mechanism of action is still not fully understood. Additionally, it is not yet known if it is safe for human use.
Future Directions
In order to fully understand the potential of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide, further research is needed. Possible future directions include:
1. Investigating the exact mechanism of action of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide and its effects on biochemical and physiological processes.
2. Investigating the safety of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide for human use.
3. Developing methods to optimize the synthesis of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide.
4. Investigating the potential of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide for use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and inflammation.
5. Investigating the potential of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide as a protective agent against environmental toxins.
6. Investigating the potential of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide for use in other applications, such as drug delivery.
7. Investigating the potential of N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide for use in combination with other compounds.
Synthesis Methods
N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide can be synthesized using a variety of methods. The most common method involves the reaction of cyclopropylbenzamide with 7-methoxy-4-oxo-4H-chromen-3-yl chloride in the presence of a base. This reaction proceeds through a series of steps, including the formation of an intermediate cyclopropyl-4-chloro-7-methoxy-4H-chromen-3-yloxybenzamide. This intermediate is then hydrolyzed to form the desired N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide.
Scientific Research Applications
N-cyclopropyl-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been studied for its potential applications in scientific research. It has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, it has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and inflammation. It has also been studied for its ability to act as a protective agent against environmental toxins.
properties
IUPAC Name |
N-cyclopropyl-4-(7-methoxy-4-oxochromen-3-yl)oxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO5/c1-24-15-8-9-16-17(10-15)25-11-18(19(16)22)26-14-6-2-12(3-7-14)20(23)21-13-4-5-13/h2-3,6-11,13H,4-5H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPGLZVXRCDPVIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=C(C=C3)C(=O)NC4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301158754 |
Source
|
| Record name | N-Cyclopropyl-4-[(7-methoxy-4-oxo-4H-1-benzopyran-3-yl)oxy]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301158754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide | |
CAS RN |
946384-98-1 |
Source
|
| Record name | N-Cyclopropyl-4-[(7-methoxy-4-oxo-4H-1-benzopyran-3-yl)oxy]benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=946384-98-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Cyclopropyl-4-[(7-methoxy-4-oxo-4H-1-benzopyran-3-yl)oxy]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301158754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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